Cas no 91061-80-2 (2,6-Dihydroxybenzoic acid; Et, Me ether)

• Product Name: 2,6-Dihydroxybenzoic acid; Et, Me ether
• CAS No: 91061-80-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 2112845
• Update Time: 2024-03-01

2,6-Dihydroxybenzoic acid; Et, Me ether Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-methoxyBenzoic acid
• CID 84666722
• Benzoic acid, 2-ethoxy-6-methoxy-
• 2,6-Dihydroxybenzoic acid; Et, Me ether

• Inchi： 1S/C10H12O4/c1-3-14-8-6-4-5-7(13-2)9(8)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： MJLRULAHZBHUEN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• XLogP3: 1
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Melting Point: 128 °C
• Boiling Point: 326.9±22.0 °C(Predicted)
• pka: 4.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives